2-Hydroxy-3-[(phenylacetyl)amino]benzoic acid

• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 2-hydroxy-3-[(2-phenylacetyl)amino]benzoic acid
• InChI: InChI=1S/C15H13NO4/c17-13(9-10-5-2-1-3-6-10)16-12-8-4-7-11(14(12)18)15(19)20/h1-8,18H,9H2,(H,16,17)(H,19,20)
• InChI Key: OUUSWHPPQUIGMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2O)C(=O)O

Description

2-Hydroxy-3-[(phenylacetyl)amino]benzoic acid: is a chemical compound with the molecular formula C₁₅H₁₃NO₄ .

• It features a benzoic acid core with an additional hydroxyl group and an acetyl group attached to the phenyl ring.
• The compound’s structure is shown below:

  $$\text{IUPAC Name: 2-hydroxy-3-[(2-phenylacetyl)amino]benzoic acid}$$IUPAC Name: 2-hydroxy-3-[(2-phenylacetyl)amino]benzoic acid

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Scientific Research Applications

Chemistry: Used as a model compound for studying benzylic reactions.

Biology and Medicine:

Industry: Not widely employed industrially.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• In drug design, it may interact with biological targets via hydrogen bonding, hydrophobic interactions, or other binding mechanisms.

Comparison with Similar Compounds

Uniqueness: The combination of a benzoic acid core, phenylacetyl group, and hydroxyl group makes it distinct.

Similar Compounds: While not identical, related compounds include anthranilic acid and other benzoic acid derivatives.